Cas no 56776-51-3 (2-ethyl-N-phenylbenzamide)

• Product name: 2-ethyl-N-phenylbenzamide
• CAS No: 56776-51-3
• MF: C₁₅H₁₅NO
• MW: 225.2857
• CID: 1603076
• PubChem ID: 3017045

2-ethyl-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-N-phenylbenzamide
• benzamide, 2-ethyl-N-phenyl-
• 56776-51-3
• SCHEMBL19259498
• AKOS020097802
• DTXSID60205332
• HS-5698

• Inchi： InChI=1S/C15H15NO/c1-2-12-8-6-7-11-14(12)15(17)16-13-9-4-3-5-10-13/h3-11H,2H2,1H3,(H,16,17)
• InChI Key： CITOMGFGTPRDBS-UHFFFAOYSA-N
• SMILES： CCC1=CC=CC=C1C(=O)NC2=CC=CC=C2

Computed Properties

• Exact Mass: 225.11545
• Monoisotopic Mass: 225.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 296.1°C at 760 mmHg
• Flash Point: 176.5°C
• Refractive Index: 1.617
• PSA: 29.1